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Compound of Interest

Compound Name:
Methyl 5-methoxy-3-

oxopentanoate

Cat. No.: B1332151 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Methyl 5-methoxy-3-oxopentanoate, also known as Nazarov's Reagent, is a versatile and

highly valuable building block in modern organic synthesis. Its unique trifunctional structure,

incorporating a methyl ester, a ketone, and a methoxy group, provides multiple reactive sites

for the construction of complex molecular architectures. This guide offers a comprehensive

overview of its synthesis, key reactions, and applications, with a particular focus on its role in

the synthesis of pharmaceutical intermediates.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 5-methoxy-3-oxopentanoate is

presented in Table 1. This data is crucial for its proper handling, storage, and application in

synthetic protocols.
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Property Value

Molecular Formula C₇H₁₂O₄

Molecular Weight 160.17 g/mol

CAS Number 62462-05-9

Appearance Colorless to pale yellow liquid

Boiling Point 69-73 °C at 0.35 mmHg

Density 1.111 g/mL at 25 °C

Synthesis of Methyl 5-methoxy-3-oxopentanoate
A reliable and efficient two-step synthesis of Methyl 5-methoxy-3-oxopentanoate can be

achieved via a Claisen condensation reaction followed by acylation. This method utilizes readily

available starting materials and provides good overall yields.

Synthetic Workflow
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Step 1: Claisen Condensation

Step 2: Acylation & Workup

Methyl 3-methoxypropanoate

Intermediate Enolate

  + Dimethyl carbonate

Dimethyl carbonate Sodium methoxide

  Base

Methyl 5-methoxy-3-oxopentanoate

  + Methyl acetate

Methyl acetate Acid Workup

  

Methyl 5-methoxy-3-oxopentanoate

Divinyl Ketone Precursor

  Grignard/Wittig Reaction

Cyclopentenone

  + Lewis Acid

Lewis Acid
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Methyl 5-methoxy-3-oxopentanoate

Functionalized Intermediate

  Chemical Transformation

Heterocyclic Scaffold

  Cyclization/Annulation

API

  Further Functionalization

Active Pharmaceutical Ingredient (API)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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